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Compound of Interest

Compound Name: Ethyldichloroarsine

Cat. No.: B1595755

Disclaimer: Ethyldichloroarsine is an extremely hazardous chemical warfare agent that is
highly toxic and reactive.[1][2] This document provides essential safety information for trained
professionals in controlled laboratory settings. Strict adherence to these protocols, in addition
to all institutional and regulatory guidelines, is mandatory. Untrained personnel should never
attempt to handle this substance.

Ethyldichloroarsine is a colorless liquid that poses a severe threat through inhalation,
ingestion, or skin absorption, with effects that may be delayed.[1][3] As a potent vesicant
(blistering agent), its vapors are powerfully irritating to the eyes, skin, and respiratory system.[1]
The liquid form can cause blisters with less than a minute of exposure.[1] Furthermore, it reacts
with water or moisture to produce hazardous byproducts and decomposes upon heating to
release toxic gases such as arsine and phosgene.[2][4]

Hazard Summary
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Hazard Type Description
o May be fatal if inhaled, ingested, or absorbed
Acute Toxicity i
through the skin.[1][2]
Liquid and vapor cause severe irritation and
Vesicant (Blister Agent) blistering of the skin, eyes, and respiratory tract.

[1]

Inhalation of droplets can lead to severe

Respiratory Hazard )
respiratory damage and pulmonary edema.[1]

Reacts with water and moist air.[2] Reacts
dangerously with oxidizing agents and strong

Reactivit
Y acids, potentially producing deadly arsine gas.

[4]

Non-combustible but decomposes in heat or fire
) N to produce poisonous gases like Chlorine,
Fire & Decomposition ) )
Arsine, and Phosgene. Containers may explode

when heated.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent any contact with Ethyldichloroarsine. A
comprehensive personal protective equipment program, compliant with OSHA standard
1910.134, must be in place.[4] The following table outlines the minimum required PPE.
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Body Part

Required Equipment

Specifications & Best
Practices

Respiratory

Supplied-Air Respirator (SAR)
or Self-Contained Breathing
Apparatus (SCBA)

A MSHA/NIOSH-approved
supplied-air respirator with a
full facepiece operated in a
pressure-demand or other
positive-pressure mode is
required.[4] For enhanced
protection, use in combination
with an auxiliary SCBA.[4] A
written respiratory protection
program, including training, fit-
testing, and medical

evaluation, is mandatory.[4]

Eye & Face

Chemical Splash Goggles &
Face Shield

Wear indirect-vent, impact-
and splash-resistant goggles
conforming to ANSI Z87.1 or
EN166 standards.[3][4] A full-
face shield must be worn over
the goggles to protect against
splashes.[4][5]

Hands

Chemical-Resistant Gloves

Wear impervious gloves at all
times.[3] The specific glove
material should be selected
based on manufacturer's
compatibility data for
Ethyldichloroarsine. Given the
high toxicity, wearing two pairs
of gloves (double-gloving) is
strongly recommended.[6]
Gloves must be inspected for

any defects before each use.

[3]

Body

Impervious Chemical

Protective Suit

Wear a full-body protective suit

and footwear made of
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materials resistant to
Ethyldichloroarsine.[3][4] All
protective clothing should be
clean and put on before work
begins.[4] Standard laboratory

coats are insufficient.

Quantitative Exposure Limits

Exposure to Ethyldichloroarsine must be kept below established limits. Engineering controls
and work practices should be the primary means of exposure reduction.

Parameter Agencyl/Source Value
Permissible Exposure Limit OSHA 0.5 mg/m3 (as Organic Arsenic)
(PEL) [1]

0.029 mg/m3 (Irreversible or

AEGL-2 (60 min) EPA serious, long-lasting health
effects)[1]
. 0.086 mg/m3 (Life-threatening
AEGL-3 (60 min) EPA
health effects or death)[1]
) 0.0026 mg/m3 (Mild, transient
PAC-1 (60 min) DOE
health effects)[2]
) 0.029 mg/m3 (Irreversible or
PAC-2 (60 min) DOE _
other serious health effects)[2]
) 0.086 mg/m3 (Life-threatening
PAC-3 (60 min) DOE

health effects)[2]

AEGL: Acute Exposure Guideline Levels; PAC: Protective Action Criteria

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.lookchem.com/sds598-14-1.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0871.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0871.pdf
https://www.benchchem.com/product/b1595755?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyldichloroarsine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyldichloroarsine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyldichloroarsine
https://cameochemicals.noaa.gov/chemical/3401
https://cameochemicals.noaa.gov/chemical/3401
https://cameochemicals.noaa.gov/chemical/3401
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

All work with Ethyldichloroarsine must be conducted within a certified chemical fume hood or
similar ventilated enclosure.[4]

e Preparation:

o

Ensure an emergency shower and eyewash station are unobstructed and functional.[4][5]

[¢]

Post warning signs indicating the presence of a highly toxic chemical.[6]

[¢]

Assemble all necessary equipment and reagents within the fume hood to minimize
movement.

[¢]

Verify the availability of spill cleanup materials (vermiculite, dry sand) and appropriate
waste containers.[4]

e Handling:

[e]

Don all required PPE before entering the designated work area.

o

Conduct all manipulations of Ethyldichloroarsine within a chemical fume hood with
sufficient airflow.

o

Use secondary containment (e.g., a tray) for all containers of the chemical.[6]

[¢]

Keep containers tightly closed when not in use.[3][4]

e Storage:
o Store Ethyldichloroarsine in a cool, dry, well-ventilated, and secured area.[3][4]
o Containers must be tightly sealed and clearly labeled.[4][6]

o Store away from incompatible materials, especially water, oxidizing agents, and strong
acids.[4]
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Safe Handling Workflow for Ethyldichloroarsine

1. Preparation Phase

Verify Emergency Equipment
(Shower/Eyewash)

A
Don Full PPE

Y

Prepare Spill Kit & Waste Containers

Y

Set Up in Fume Hood

2. Handl‘l Pg Phase

Conduct All Work
in Fume Hood

Use Secondary Containment

Keep Containers Sealed

3. Post-Handl%?g & Disposal

Decontaminate Equipment & Surfaces
Segregate & Seal Hazardous Waste

Doff PPE Correctly

Thorough Personal Hygiene
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Hazard Mitigation & Control Logic
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- Chemical-Resistant Gloves Goggles & Face Shield Impervious Chemical Suit
(Full Facepiece)
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Skin/Eye Contact Route
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling Ethyldichloroarsine: A Guide to Personal
Protective Equipment and Safety Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595755#personal-protective-equipment-for-
handling-ethyldichloroarsine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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